Cas no 2228628-78-0 (3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2228628-78-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6008457
• PubChem ID: 165679216
• Update Time: 2025-05-26

3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol
• EN300-1732527
• 2228628-78-0

• Inchi： 1S/C14H19NO2/c1-14(2,9-16)8-11-6-10-4-5-12(17-3)7-13(10)15-11/h4-7,15-16H,8-9H2,1-3H3
• InChI Key： FLEFUIVVUHCMNO-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1=CC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol

Introduction to 3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228628-78-0)

3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol, identified by its Chemical Abstracts Service number CAS No. 2228628-78-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a 6-methoxy-1H-indol-2-yl moiety attached to a 2,2-dimethylpropan-1-ol backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of the indole ring system, particularly the methoxy-substituted indole, suggests possible interactions with biological targets such as enzymes and receptors, making it a valuable candidate for further investigation in drug discovery.

The compound's structure is characterized by a rigid indole core, which is a common feature in many bioactive molecules, including several FDA-approved drugs. The methoxy group at the 6-position of the indole ring enhances the electron density on the nitrogen atom, potentially facilitating hydrogen bonding interactions with biological partners. Additionally, the 2,2-dimethylpropan-1-ol side chain introduces steric bulk and hydrophobicity, which can influence the compound's solubility and binding affinity. These structural features make 3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in indole derivatives as pharmacological agents due to their diverse biological activities. The indole scaffold is known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. For instance, derivatives of indole have been shown to modulate pathways involving transcription factors like NF-κB and aryl hydrocarbon receptor (AhR), which are implicated in various diseases. The methoxy group in 3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol may further enhance these interactions by increasing the lipophilicity and electronic properties of the molecule.

One of the most compelling aspects of this compound is its potential application in oncology research. Indole derivatives have been extensively studied for their ability to inhibit proliferation and induce apoptosis in cancer cells. The structural motif present in 3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol resembles several known anticancer agents that target specific kinases or transcription factors involved in tumor growth and survival. Preliminary computational studies suggest that this compound may interact with proteins such as cyclin-dependent kinases (CDKs) or cyclin-dependent kinase inhibitors (CKIs), which are critical regulators of the cell cycle.

Furthermore, the compound's solubility profile is an important consideration for its potential use in pharmaceutical formulations. The presence of both polar (hydroxyl) and non-polar (methyl) groups suggests that 3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol may exhibit moderate solubility in both aqueous and organic solvents, making it amenable to various delivery systems. This characteristic is particularly relevant for developing oral or injectable formulations that require optimal bioavailability.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex indole derivatives like 3-(6-methoxy-1H-indol-2-yl)-2,2-dimethylpropan-1-ol. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in constructing the desired framework with high precision. These methods not only improve yield but also allow for facile modification of substituents, enabling rapid exploration of structural analogs.

The biological evaluation of 3-(6-methoxy-1H-indol-2-yli)-l -dimethylpropan-l -oI has been ongoing in several academic and industrial laboratories. Initial assays have shown promising activity against certain cancer cell lines, with IC50 values comparable to those of known reference compounds. Additionally, studies suggest that this compound may exhibit selectivity towards specific cancer types over normal cells, a desirable property for developing targeted therapies. Further investigation into its mechanism of action is warranted to elucidate how it exerts its effects at the molecular level.

The synthesis and characterization of this compound also highlight the importance of high-resolution analytical techniques in modern drug discovery. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and purity. These tools provide critical data for understanding how structural features influence biological activity and for guiding subsequent modifications.

In conclusion,3-(6-methoxy-l H-ind ol - 29 yl ) - 22 dim eth yI prop an - l -oI (CAS No . 22286 28 -78 -0 ) represents an exciting opportunity for medicinal chemists to explore novel therapeutic strategies . Its unique structural features , combined with preliminary evidence of bioactivity , make it a compelling candidate for further development . As research continues , this compound may contribute valuable insights into disease mechanisms and provide a foundation for designing next-generation pharmaceuticals .